Cas no 142818-01-7 (1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Properties

Names and Identifiers

• 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-phenyl-3-(trifluoromethyl)-
• 1-PHENYL-3-(TRIFLUOROMETHYL)PYRAZOLE-4-CARBOXYLIC ACID
• FT-0687895
• 1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 142818-01-7
• DTXSID20566234
• 3-(Trifluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• SCHEMBL408273
• 3-(TRIFLUOROMETHYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• AKOS015911640
• A853814
• AS-5314
• W-205582
• AC-28034
• TD8154
• CS-0060553
• 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• MFCD11707231
• STL442427
• +Expand

• MDL： MFCD11707231
• InChIKey： AUYRCXFCCKSUKX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H7F3N2O2/c12-11(13,14)9-8(10(17)18)6-16(15-9)7-4-2-1-3-5-7/h1-6H,(H,17,18)
• SMILES： C1=CC=C(C=C1)N2C=C(C(=N2)C(F)(F)F)C(=O)O

Computed Properties

• Exact Mass: 256.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 256.04596196g/mol
• Heavy Atom Count: 18
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• LogP: 2.58930
• PSA: 55.12000
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Safety Instruction： 36/37
• Risk Phrases： 20/21/22

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%